N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C20H27N5O2/c1-3-4-13-27-18-7-5-17(6-8-18)23-20(26)25-11-9-24(10-12-25)19-14-16(2)21-15-22-19/h5-8,14-15H,3-4,9-13H2,1-2H3,(H,23,26)
• InChI Key: HNPUSZQCZSFISQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)NC(=O)N2CCN(CC2)C3=NC=NC(=C3)C
• Molecular Formula: C20H27N5O2
• Molecular Weight: 369.5 g/mol

Description

N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide, also known as BPP, is a compound that has attracted attention in the scientific community due to its potential therapeutic applications. BPP is a piperazine derivative that has been shown to possess a range of biological activities, including antitumor, antiviral, and antibacterial properties.

Mechanism of Action

The exact mechanism of action of N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in cell proliferation and survival. N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, and to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide has also been shown to inhibit the activity of enzymes involved in viral replication and to exhibit antibacterial activity against a range of bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide is its broad range of biological activities, which makes it a potentially useful compound for a range of applications. However, one limitation of N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide is its low solubility in water, which can make it difficult to work with in certain experiments. Additionally, the exact mechanism of action of N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several potential future directions for research on N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide. One area of interest is the development of N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide analogs with improved solubility and bioavailability. Another area of interest is the investigation of the potential use of N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide as an adjuvant therapy for cancer, in combination with other chemotherapeutic agents. Additionally, further studies are needed to elucidate the exact mechanism of action of N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide and to investigate its potential therapeutic applications in other areas, such as viral and bacterial infections.

Synthesis Methods

The synthesis of N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide involves the reaction of 4-butoxyaniline with 6-methyl-4-chloropyrimidine in the presence of sodium hydride and dimethylformamide. The resulting intermediate is then reacted with piperazine-1-carboxylic acid to yield N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide. This method has been optimized to obtain high yields of N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide with high purity.

Scientific Research Applications

N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide has been the subject of numerous scientific studies due to its potential therapeutic applications. In vitro studies have shown that N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide exhibits potent antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer. N-(4-butoxyphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide has also been shown to possess antiviral activity against herpes simplex virus type 1 and 2, as well as antibacterial activity against Staphylococcus aureus and Escherichia coli.